Cas no 1422283-25-7 (3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid)

• Product Name: 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid
• CAS No: 1422283-25-7
• MF: C₁₂H₁₀BrNO₃
• MW: 296.11670255661
• MDL: MFCD28992141
• CID: 4597923
• Update Time: 2025-10-28

3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid(WXC00015)
• 3-(3-(4-BROMOPHENYL)ISOXAZOL-5-YL)PROPANOIC ACID
• 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid

• MDL： MFCD28992141
• Inchi： 1S/C12H10BrNO3/c13-9-3-1-8(2-4-9)11-7-10(17-14-11)5-6-12(15)16/h1-4,7H,5-6H2,(H,15,16)
• InChI Key： BCYAVYDNWLSIST-UHFFFAOYSA-N
• SMILES： O1C(CCC(O)=O)=CC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid

3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid (CAS No. 1422283-25-7): An Emerging Compound in Pharmaceutical Research

3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid (CAS No. 1422283-25-7) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of isoxazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties.

The chemical structure of 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid features a brominated phenyl group attached to an isoxazole ring, which is further linked to a propanoic acid moiety. This combination of functional groups imparts the molecule with a high degree of structural rigidity and specific interactions with biological targets, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid has shown promise in cancer research. A study published in the Cancer Research journal reported that this compound selectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the disruption of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways. These results indicate that 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid could serve as a potential anticancer agent.

The pharmacokinetic profile of 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid has also been investigated to assess its suitability for clinical use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further explore the potential of 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid, several ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and its potential as a therapeutic agent for various diseases. The results from these trials will be crucial in determining the future direction of research and development efforts.

In conclusion, 3-(3-(4-Bromophenyl)Isoxazol-5-Yl)Propanoic Acid (CAS No. 1422283-25-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for drug development. Ongoing research and clinical trials will continue to elucidate its full potential in treating inflammatory diseases and cancer, paving the way for new advancements in pharmaceutical science.